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Compound of Interest

Compound Name: 2,3-Dinitrobenzoic acid

Cat. No.: B080315 Get Quote

Disclaimer: Comprehensive safety data, including a full Safety Data Sheet (SDS), for 2,3-
Dinitrobenzoic acid (CAS No. 15147-64-5) is not readily available in publicly accessible

databases. The following guide is based on limited information for this specific isomer and

extrapolated data from closely related dinitrobenzoic acid isomers, such as 3,5-Dinitrobenzoic

acid and 2,4-Dinitrobenzoic acid. This information should be used as a preliminary guide only,

and a comprehensive, substance-specific risk assessment should be conducted by qualified

personnel before handling 2,3-Dinitrobenzoic acid.

This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
While a complete GHS classification for 2,3-Dinitrobenzoic acid is not available, based on the

data for its isomers, it should be treated as a hazardous substance. The primary hazards are

expected to be:

Acute Oral Toxicity

Skin Irritation

Serious Eye Irritation

Respiratory Tract Irritation

The following table summarizes the known and anticipated hazard classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation.[1]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 4

H413: May cause long lasting

harmful effects to aquatic life.

[1]

GHS Pictogram (Anticipated):

alt text

Signal Word (Anticipated): Warning

Physical and Chemical Properties
Limited experimental data for the physical and chemical properties of 2,3-Dinitrobenzoic acid
is available. The following table includes computed data from reliable sources.

Property Value Source

Molecular Formula C₇H₄N₂O₆ PubChem[2]

Molecular Weight 212.12 g/mol PubChem[2]

Appearance Solid (form not specified) -

Melting Point Not available -

Solubility Not available -

Handling and Storage
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Handling:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize exposure to dust and vapors.[1] Ensure that eyewash stations and safety

showers are readily accessible.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][5]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or

other protective clothing.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[4]

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in handling areas. Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.[6]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek immediate medical attention.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

2-4 cupfuls of water or milk to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[7]

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.

Specific Hazards: The combustion of dinitrobenzoic acids may produce toxic fumes,

including nitrogen oxides and carbon monoxide.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
In the event of a spill, follow the workflow outlined below.
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Immediate Response

Containment & Cleanup

Decontamination & Disposal

Evacuate Spill Area

Ensure Adequate Ventilation

Remove Ignition Sources

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill

Collect Powder with Spark-Proof Tools

Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a 2,3-Dinitrobenzoic acid spill.
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Toxicological Information
There is a lack of specific toxicological data for 2,3-Dinitrobenzoic acid. The health effects are

inferred from related compounds.

Acute Effects: Harmful if swallowed.[1] Causes irritation to the skin, eyes, and respiratory

system.[1]

Chronic Effects: No information is available on the long-term health effects of exposure.

Carcinogenicity: There is no data to suggest that this compound is carcinogenic.

Disposal Considerations
Dispose of 2,3-Dinitrobenzoic acid and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[4] Do not allow the material to

enter drains or waterways.

Experimental Protocols
Detailed experimental protocols for the safety and handling of 2,3-Dinitrobenzoic acid are not

available in the searched literature. Standard laboratory procedures for handling powdered

chemical irritants should be followed. These protocols should be developed as part of a

comprehensive risk assessment by the user's institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2,3-
Dinitrobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080315#2-3-dinitrobenzoic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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